Terbinafine Terbinafine Terbinafine is a synthetic allylamine derivative with antifungal activity. Terbinafine exerts its effect through inhibition of squalene epoxidase, thereby blocking the biosynthesis of ergosterol, an important component of fungal cell membranes. As a result, this agent disrupts fungal cell membrane synthesis and inhibits fungal growth.
Terbinafine is an orally and topically active allylamine fungicidal agent which is used to treat superficial fungal infections of the skin and nails. Terbinafine has been clearly linked to rare instances of acute liver injury that can be severe and sometimes fatal.
Terbinafine, also known as lamisil or TDT-067, belongs to the class of organic compounds known as naphthalenes. Naphthalenes are compounds containing a naphthalene moiety, which consists of two fused benzene rings. Terbinafine is a drug which is used for the treatment of dermatophyte infections of the toenail or fingernail caused by susceptible fungi. also for the treatment of tinea capitis (scalp ringworm) and tinea corporis (body ringworm) or tinea cruris (jock itch). Terbinafine exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Terbinafine has been detected in multiple biofluids, such as urine and blood. Within the cell, terbinafine is primarily located in the cytoplasm and membrane (predicted from logP).
Brand Name: Vulcanchem
CAS No.: 91161-71-6
VCID: VC0000446
InChI: InChI=1S/C21H25N/c1-21(2,3)15-8-5-9-16-22(4)17-19-13-10-12-18-11-6-7-14-20(18)19/h5-7,9-14H,16-17H2,1-4H3/b9-5+
SMILES: CC(C)(C)C#CC=CCN(C)CC1=CC=CC2=CC=CC=C21
Molecular Formula: C21H25N
Molecular Weight: 291.4 g/mol

Terbinafine

CAS No.: 91161-71-6

APIs

VCID: VC0000446

Molecular Formula: C21H25N

Molecular Weight: 291.4 g/mol

Terbinafine - 91161-71-6

CAS No. 91161-71-6
Product Name Terbinafine
Molecular Formula C21H25N
Molecular Weight 291.4 g/mol
IUPAC Name (E)-N,6,6-trimethyl-N-(naphthalen-1-ylmethyl)hept-2-en-4-yn-1-amine
Standard InChI InChI=1S/C21H25N/c1-21(2,3)15-8-5-9-16-22(4)17-19-13-10-12-18-11-6-7-14-20(18)19/h5-7,9-14H,16-17H2,1-4H3/b9-5+
Standard InChIKey DOMXUEMWDBAQBQ-WEVVVXLNSA-N
Isomeric SMILES CC(C)(C)C#C/C=C/CN(C)CC1=CC=CC2=CC=CC=C21
SMILES CC(C)(C)C#CC=CCN(C)CC1=CC=CC2=CC=CC=C21
Canonical SMILES CC(C)(C)C#CC=CCN(C)CC1=CC=CC2=CC=CC=C21
Appearance Powder
Boiling Point 417.9
Melting Point 205
195-198°C
Physical Description Solid
Description Terbinafine is a synthetic allylamine derivative with antifungal activity. Terbinafine exerts its effect through inhibition of squalene epoxidase, thereby blocking the biosynthesis of ergosterol, an important component of fungal cell membranes. As a result, this agent disrupts fungal cell membrane synthesis and inhibits fungal growth.
Terbinafine is an orally and topically active allylamine fungicidal agent which is used to treat superficial fungal infections of the skin and nails. Terbinafine has been clearly linked to rare instances of acute liver injury that can be severe and sometimes fatal.
Terbinafine, also known as lamisil or TDT-067, belongs to the class of organic compounds known as naphthalenes. Naphthalenes are compounds containing a naphthalene moiety, which consists of two fused benzene rings. Terbinafine is a drug which is used for the treatment of dermatophyte infections of the toenail or fingernail caused by susceptible fungi. also for the treatment of tinea capitis (scalp ringworm) and tinea corporis (body ringworm) or tinea cruris (jock itch). Terbinafine exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Terbinafine has been detected in multiple biofluids, such as urine and blood. Within the cell, terbinafine is primarily located in the cytoplasm and membrane (predicted from logP).
Solubility 0.63%
7.38e-04 g/L
Synonyms (E)-N-(6,6-dimethyl-2-heptenynyl)-N-methyl-1-naphthalenementhamin hydrochloride
DA 5505
Lamisil
SF 86 327
SF 86-327
SF 86327
SF-86-327
SF86327
TDT 067
TDT-067
TDT067
terbinafine
terbinafine hydrochloride
Terbinafine, (Z)-
terbinafine, (Z)-isome
PubChem Compound 1549008
Last Modified Nov 11 2021
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